Cas no 39787-98-9 (2-chloro-n-phenanthren-9-ylacetamide)

• Product Name: 2-chloro-n-phenanthren-9-ylacetamide
• CAS No: 39787-98-9
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 924912
• PubChem ID: 281644
• Update Time: 2025-04-19

2-chloro-n-phenanthren-9-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-phenanthren-9-ylacetamide
• 2-chloro-n-(phenanthren-9-yl)acetamide
• 9-N-Chloracetylamino-chrysen
• AC1L5UUJ
• AC1Q3TMD
• AR-1E0633
• NSC134504
• NSC-134504
• 2-chloro-N-phenanthren-9-yl-acetamide
• DTXSID20300059
• DS-013158
• 39787-98-9

• Inchi： 1S/C16H12ClNO/c17-10-16(19)18-15-9-11-5-1-2-6-12(11)13-7-3-4-8-14(13)15/h1-9H,10H2,(H,18,19)
• InChI Key： CLIQGHZJMZADEH-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 533.4°C at 760 mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.734
• PSA: 29.1
• LogP: 4.24330